Cas no 2228520-11-2 (4-(thian-3-yl)-1H-imidazole)

• Product Name: 4-(thian-3-yl)-1H-imidazole
• CAS No: 2228520-11-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6116072
• PubChem ID: 165686840
• Update Time: 2025-07-23

4-(thian-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(thian-3-yl)-1H-imidazole
• EN300-1728762
• 2228520-11-2

• Inchi： 1S/C8H12N2S/c1-2-7(5-11-3-1)8-4-9-6-10-8/h4,6-7H,1-3,5H2,(H,9,10)
• InChI Key： CZZRSFNZUIPYTC-UHFFFAOYSA-N
• SMILES： S1CCCC(C2=CN=CN2)C1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Additional information on 4-(thian-3-yl)-1H-imidazole

Exploring 4-(thian-3-yl)-1H-imidazole (CAS No. 2228520-11-2): A Versatile Heterocyclic Compound in Modern Research

In the realm of heterocyclic chemistry, 4-(thian-3-yl)-1H-imidazole (CAS No. 2228520-11-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines the imidazole ring, a cornerstone in medicinal chemistry, with a thiane moiety, offering a hybrid scaffold that is increasingly explored in drug discovery and material science. Researchers are particularly drawn to its molecular interactions and bioactivity potential, aligning with current trends in small-molecule therapeutics and catalysis.

The synthesis of 4-(thian-3-yl)-1H-imidazole involves strategic functionalization of the thiane ring, a saturated six-membered sulfur-containing heterocycle, followed by coupling with an imidazole precursor. This process highlights the growing demand for sustainable synthetic methods, a topic frequently searched in academic and industrial circles. Recent studies emphasize its role in metal-organic frameworks (MOFs) and ligand design, where its sulfur atom contributes to coordination diversity—a hot topic in nanomaterials research.

From a pharmacological perspective, 4-(thian-3-yl)-1H-imidazole is scrutinized for its structure-activity relationships (SAR). The imidazole core is known to interact with biological targets such as enzymes and receptors, making derivatives of this compound relevant to kinase inhibition and GPCR modulation. These keywords dominate searches in drug development forums, reflecting the compound’s alignment with cutting-edge precision medicine initiatives.

Beyond life sciences, CAS No. 2228520-11-2 is investigated for its photophysical properties. The thiane group’s electron-rich nature may enhance charge transfer in organic electronics, a field booming with queries about OLED materials and solar cell additives. Such applications resonate with the global push toward renewable energy technologies, further elevating the compound’s profile.

Analytical challenges surrounding 4-(thian-3-yl)-1H-imidazole include its chromatographic separation and spectroscopic characterization, frequently discussed in analytical chemistry communities. Advanced techniques like LC-MS and NMR spectroscopy are critical for purity assessment—a recurring search theme among chemists optimizing high-throughput screening protocols.

In summary, 4-(thian-3-yl)-1H-imidazole (CAS No. 2228520-11-2) exemplifies the convergence of heterocyclic chemistry, drug discovery, and materials science. Its multifaceted appeal ensures its prominence in both academic literature and industrial R&D, addressing today’s demands for innovative molecular designs and functional materials.